(3R,4R)-4-(cyclopropylmethoxy)tetrahydrofuran-3-ol
Description
(3R,4R)-4-(cyclopropylmethoxy)tetrahydrofuran-3-ol, also known as CP-THF, is a chiral building block used in the synthesis of various compounds. It is a cyclic ether with a cyclopropylmethyl group attached to one of the carbons. This compound has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Palladium-Catalyzed Synthesis
Palladium-catalyzed oxidative cyclization and alkoxycarbonylation reactions have been utilized to synthesize highly substituted tetrahydrofurans, demonstrating the compound's role in forming structurally complex organic frameworks. This method offers a versatile approach to accessing tetrahydrofuran derivatives, which are core structures in numerous natural products and pharmaceuticals (Gabriele et al., 2000).
Catalytic Synthesis Methods
The development of new catalytic methods for constructing tetrahydrofurans highlights the importance of these structures in organic synthesis. These methods enable the efficient and regioselective synthesis of tetrahydrofurans from simple organic reagents, underscoring the utility of "(3R,4R)-4-(cyclopropylmethoxy)tetrahydrofuran-3-ol" in facilitating complex synthetic transformations (Grandjean & Nicewicz, 2013).
Biomass-Derived Furanic Compounds Reduction
The catalytic reduction of biomass-derived furanic compounds to produce tetrahydrofurfuryl alcohol and related chemicals is another significant application. This process exemplifies the compound's role in sustainable chemistry, converting renewable resources into valuable chemicals and fuels (Nakagawa, Tamura, & Tomishige, 2013).
Multienzymatic Cascade Processes
Multienzymatic cascade processes have been employed to synthesize enantiopure tetrahydrofurans, demonstrating the compound's utility in enantioselective synthesis. These processes provide a highly efficient and environmentally friendly route to these valuable synthons, showcasing the application of "this compound" in biocatalysis and green chemistry (Brenna et al., 2017).
properties
IUPAC Name |
(3R,4R)-4-(cyclopropylmethoxy)oxolan-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-7-4-10-5-8(7)11-3-6-1-2-6/h6-9H,1-5H2/t7-,8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXENRNDGKCGLQQ-HTQZYQBOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2COCC2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1CO[C@@H]2COC[C@H]2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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